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Compound of Interest

Compound Name: 4-Methylphthalimide

Cat. No.: B1312042 Get Quote

CAS Number: 40314-06-5

This technical guide provides an in-depth overview of 4-Methylphthalimide, a chemical

compound utilized in various research applications, particularly as a fluorescent dye and stain.

[1][2] This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical properties, safety data, synthesis,

and potential mechanisms of action based on current scientific literature.

Core Chemical and Physical Properties
4-Methylphthalimide is a derivative of phthalimide, a bicyclic compound with a benzene ring

fused to a furan-2,5-dione ring. The addition of a methyl group to the benzene ring influences

its chemical and physical characteristics. A summary of its key properties is presented below.

Property Value Reference(s)

CAS Number 40314-06-5 [1][2]

Molecular Formula C₉H₇NO₂ [2]

Molecular Weight 161.16 g/mol [2]

IUPAC Name 5-methylisoindole-1,3-dione

Physical Form Solid

Purity Typically ≥98%
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Safety and Handling Information
4-Methylphthalimide is classified as a hazardous substance and requires careful handling in a

laboratory setting. The following table summarizes its GHS hazard classifications and

associated precautionary statements.

Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed.

Skin Sensitisation

(Category 1)

GHS07 (Exclamation

Mark)
Warning

H317: May cause an

allergic skin reaction.

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.

Serious Eye Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Experimental Protocols: Synthesis of 4-
Methylphthalimide
A general procedure for the synthesis of 4-Methylphthalimide involves the reaction of 4-

methylphthalic anhydride with urea in a high-boiling point solvent.[3]

Materials:
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4-Methylphthalic anhydride (3.0 g)

Urea (1.2 g)

Xylene (15 mL)

Ethanol (for washing)

Water (for washing)

Procedure:

Combine 4-methylphthalic anhydride (3.0 g) and urea (1.2 g) in a reaction vial.

Add xylene (15 mL) to the reaction vial.

Stir the reaction mixture at 150°C overnight.

After the reaction is complete, cool the mixture to room temperature.

Collect the precipitated crystals by filtration.

Wash the collected crystals sequentially with ethanol and water.

Dry the resulting crystals under reduced pressure to yield 4-methylphthalimide as white

crystals (2.4 g, 82% yield).[3]

Characterization:

¹H NMR (CDCl₃) δ (ppm): 2.5 (3H, s), 7.5 (1H, d), 7.6 (1H, s), 7.7 (1H, s).[3]
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Synthesis Workflow of 4-Methylphthalimide
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Biological Activity and Potential Mechanism of
Action
4-Methylphthalimide is primarily recognized for its application as a fluorescent dye in

biological research.[1][2] While specific signaling pathways modulated by 4-Methylphthalimide
have not been extensively documented, its utility as a probe is rooted in its photophysical

properties. The fluorescence of phthalimide and naphthalimide derivatives often arises from an

intramolecular charge transfer (ICT) mechanism.

In an ICT process, upon excitation by light, an electron is transferred from an electron-donating

part of the molecule to an electron-accepting part. This creates an excited state with a large

dipole moment, which is sensitive to the polarity of the surrounding environment. The relaxation

from this excited state back to the ground state results in the emission of fluorescent light. The

energy of this emission, and thus its color, can change depending on the properties of the

solvent or the local environment it is in, a phenomenon known as solvatochromism. This

property makes such molecules valuable as environmental probes, for example, in staining lipid

droplets within cells.
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Intramolecular Charge Transfer (ICT) Mechanism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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